Cas no 111514-63-7 (2H-3,9a-Methano-1-benzoxepin-4,5,6,7,9,10-hexol,octahydro-2,2,5a,9-tetramethyl-, 6,10-diacetate 4,5-dibenzoate,(3R,4S,5R,5aS,6R,7S,9S,9aS,10R)-)

• Product Name: 2H-3,9a-Methano-1-benzoxepin-4,5,6,7,9,10-hexol,octahydro-2,2,5a,9-tetramethyl-, 6,10-diacetate 4,5-dibenzoate,(3R,4S,5R,5aS,6R,7S,9S,9aS,10R)-
• CAS No: 111514-63-7
• MF: C₃₃H₃₈O₁₁
• MW: 610.648231029511
• CID: 220731
• PubChem ID: 137323199
• Update Time: 2025-04-19

2H-3,9a-Methano-1-benzoxepin-4,5,6,7,9,10-hexol,octahydro-2,2,5a,9-tetramethyl-, 6,10-diacetate 4,5-dibenzoate,(3R,4S,5R,5aS,6R,7S,9S,9aS,10R)- Chemical and Physical Properties

Names and Identifiers

• 2H-3,9a-Methano-1-benzoxepin-4,5,6,7,9,10-hexol,octahydro-2,2,5a,9-tetramethyl-, 6,10-diacetate 4,5-dibenzoate,(3R,4S,5R,5aS,6R,7S,9S,9aS,10R)-
• 2H-3,9a-Methano-1-benzoxepin-4,5,6,7,9,10-hexol,octahydro-2,2,5a,9-tetramethyl-, 6,10-diacetat...
• triptofordin C 2
• (3R-(3alpha,4beta,5beta,5aalpha,6alpha,7alpha,9beta,9aalpha,10R*))-Octahydro-2,2,5a,9-tetramethyl-2H-3,9a-methano-1-benzoxepin-4,5,6,7,9,10-hexol 6,10-diacetate 4,5-dibenzoate
• (3R,4R,5S,5aR,6S,7R,9R,10R)-6,10-bis(acetylox
• 2H-3,9a-Methano-1-benzoxepin-4,5,6,7,9,10-hexol, octahydro-2,2,5a,9-tetramethyl-, 6,10-diacetate 4,5-dibenzoate, (3R-(3alpha,4beta,5beta,5aalpha,6alpha,7alpha,9beta,9aalpha,10R*))-
• C-2 Triptofordin
• [(2R,4R,5S,6R,7S,8R,9R,12R)-5,12-diacetyloxy-7-benzoyloxy-2,4-dihydroxy-2,6,10,10-tetramethyl-11-oxatricyclo[7.2.1.01,6]dodecan-8-yl] benzoate
• 111514-63-7
• 6,10-Bis(acetyloxy)-7,9-dihydroxy-2,2,5a,9-tetramethyloctahydro-2H-3,9a-methano-1-benzoxepine-4,5-diyl dibenzoate
• DTXSID60912195
• triptofordin C-2
• Q15427956
• (-)-Triptofordin C 2

• Inchi： 1S/C33H38O11/c1-18(34)40-25-22(36)17-31(5,39)33-26(41-19(2)35)23(30(3,4)44-33)24(42-28(37)20-13-9-7-10-14-20)27(32(25,33)6)43-29(38)21-15-11-8-12-16-21/h7-16,22-27,36,39H,17H2,1-6H3/t22-,23-,24-,25-,26?,27-,31-,32-,33?/m1/s1
• InChI Key： FOIOSVGAFMLLDU-MCHWBLINSA-N
• SMILES： O1C(C)(C)[C@@H]2[C@H]([C@H]([C@@]3(C)[C@@H]([C@@H](C[C@](C)(C13C2OC(C)=O)O)O)OC(C)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 610.24144
• Monoisotopic Mass: 610.24141202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 44
• Rotatable Bond Count: 10
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 155Ų

Experimental Properties

• PSA: 154.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Agarofurans
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Agarofurans